Cas no 2172549-68-5 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-yl}acetic acid
• CAS No: 2172549-68-5
• MF: C₂₆H₂₉N₃O₅
• MW: 463.52556681633
• CID: 5943238
• PubChem ID: 165510392
• Update Time: 2025-05-21

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-yl}acetic acid
• 2-{4-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperazin-1-yl}acetic acid
• EN300-1531931
• 2172549-68-5
• EN300-1532807
• 2171154-57-5
• EN300-1532166
• 2171148-84-6
• 2-{4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperazin-1-yl}acetic acid
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperazin-1-yl}acetic acid

• Inchi： 1S/C26H29N3O5/c30-24(31)15-28-9-11-29(12-10-28)25(32)17-13-18(14-17)27-26(33)34-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23H,9-16H2,(H,27,33)(H,30,31)
• InChI Key： ZVRUVMDJLNHLQD-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCN(CC(=O)O)CC1

Computed Properties

• Exact Mass: 463.21072103g/mol
• Monoisotopic Mass: 463.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-yl}acetic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-yl}acetic Acid (CAS No. 2172549-68-5)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-yl}acetic acid, identified by its CAS number 2172549-68-5, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a convergence of advanced structural motifs, including a piperazine core, a cyclobutane moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, which collectively contribute to its unique chemical and biological properties.

The structural framework of this compound is meticulously designed to enhance its pharmacological potential. The presence of the piperazine moiety is particularly noteworthy, as piperazine derivatives are widely recognized for their role in various therapeutic applications, including antipsychotics, antihistamines, and antifungals. The cyclobutane ring introduces rigidity to the molecular structure, which can influence both the solubility and binding affinity of the compound. Furthermore, the Fmoc group serves as a protective handle in peptide synthesis but also contributes to the overall electronic properties of the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of multivalent interactions in drug design. The combination of the piperazine and cyclobutane units in this compound may facilitate such interactions with biological targets, potentially enhancing binding affinity and selectivity. This concept is particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as key players in many disease pathways.

One of the most exciting aspects of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-yl}acetic acid is its potential application in modulating enzyme activity. Enzymes are central to numerous biological processes, and their inhibition or activation can have profound therapeutic effects. The structural features of this compound suggest that it may interact with specific enzyme active sites, either directly or indirectly through allosteric mechanisms. Such interactions could lead to novel therapeutic strategies for conditions where enzyme dysregulation is a contributing factor.

The fluorenylmethoxycarbonyl (Fmoc) group in this molecule also has implications for synthetic methodologies. While traditionally used in solid-phase peptide synthesis, Fmoc groups can be incorporated into larger molecules to provide stability and facilitate further functionalization. This versatility makes 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-yl}acetic acid a valuable building block for more complex drug candidates. The ability to modify or remove the Fmoc group allows chemists to explore different chemical spaces and optimize properties such as solubility, bioavailability, and metabolic stability.

In the context of current research trends, there is growing interest in developing drugs that target post-translational modifications (PTMs) of proteins. PTMs play crucial roles in regulating protein function and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The structural complexity of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-yl}acetic acid may enable it to interact with modified proteins or enzymes involved in PTM processes. This could open up new avenues for therapeutic intervention by modulating protein function at a post-translational level.

The synthesis of this compound also reflects contemporary challenges in synthetic organic chemistry: efficiency, scalability, and sustainability. Modern drug discovery requires molecules that can be produced reliably and cost-effectively while minimizing environmental impact. The presence of multiple functional groups necessitates careful synthetic planning to ensure high yields and purity. Advances in catalytic methods and green chemistry principles may offer solutions to these challenges, making compounds like 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperazin-1-y l}acetic acid more accessible for preclinical and clinical development.

Evaluation of this compound's biological activity often involves high-throughput screening (HTS) campaigns to identify potential hits against large libraries of biological targets. The structural features described earlier may contribute to its suitability for HTS by providing distinct chemical signatures that distinguish it from other molecules. Once hits are identified, further characterization using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy can elucidate binding modes and inform structure-based drug design.

The development pipeline for 2-{4--{((9H-fluoren--{9}-yl)methoxycarbonyl})amino)cyclobutanecarbonylpiperazin--{1}-y l}acetic acid would likely follow a typical progression from initial hit identification to optimization into a lead compound. This process involves iterative cycles of synthesis, testing, and refinement based on pharmacological data. Key considerations during optimization include improving potency, selectivity, pharmacokinetic properties (ADME), and safety profiles. Collaborative efforts between chemists, biologists, and pharmacologists are essential to navigate these complex challenges successfully.

Recent publications have highlighted the importance of computational methods in accelerating drug discovery pipelines. Molecular modeling techniques can predict how compounds like 2-{4--{((9H-fluoren--{9}-yl)methoxycarbonyl})amino)cyclobutanecarbonylpiperazin--{1}-y l}acetic acid interact with biological targets before experimental validation is required. These methods can identify promising starting points for optimization while minimizing costly wet-lab experiments. As computational power increases and algorithms improve, their role in drug discovery is expected to grow even further.

The future prospects for 2-{4--{((9H-fluoren--{9}-yl)methoxycarbonyl})amino)cyclobutanecarbonylpiperazin--{1}-y l}acetic acid hinge on continued research into its pharmacological properties and potential therapeutic applications. Ongoing studies may explore its effects on specific disease models or investigate novel mechanisms of action revealed through structural biology approaches such as cryo-electron microscopy (cryoEM). Such efforts could uncover new insights into disease pathogenesis while paving the way for next-generation therapeutics based on this promising scaffold.